Cas no 1187221-99-3 ((6-methoxypyrazin-2-yl)methanamine)

• Product Name: (6-methoxypyrazin-2-yl)methanamine
• CAS No: 1187221-99-3
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD18250521
• CID: 4561870
• PubChem ID: 55285257
• Update Time: 2025-11-02

(6-methoxypyrazin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methoxy-2-pyrazinyl)methanamine
• (6-methoxypyrazin-2-yl)methanamine
• 2-Pyrazinemethanamine, 6-methoxy-

• MDL： MFCD18250521
• Inchi： 1S/C6H9N3O/c1-10-6-4-8-3-5(2-7)9-6/h3-4H,2,7H2,1H3
• InChI Key： MIHLPTOONCZPHD-UHFFFAOYSA-N
• SMILES： C1(CN)=NC(OC)=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on (6-methoxypyrazin-2-yl)methanamine

Comprehensive Guide to (6-Methoxypyrazin-2-yl)methanamine (CAS No. 1187221-99-3): Properties, Applications, and Market Insights

(6-Methoxypyrazin-2-yl)methanamine (CAS No. 1187221-99-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine, featuring a pyrazine core substituted with a methoxy group and an aminomethyl moiety, exhibits unique physicochemical properties that make it valuable for various applications. The compound's molecular formula is C₆H₉N₃O, with a molecular weight of 139.16 g/mol.

One of the most searched questions about (6-methoxypyrazin-2-yl)methanamine relates to its synthesis process. Researchers frequently explore efficient synthetic routes involving the functionalization of pyrazine derivatives through nucleophilic substitution or reductive amination reactions. The presence of both electron-donating (methoxy) and electron-withdrawing (pyrazine) groups creates interesting electronic effects that influence the compound's reactivity.

In pharmaceutical applications, 6-methoxypyrazin-2-yl methanamine serves as a crucial building block for drug discovery. Its structural features make it particularly valuable in developing central nervous system (CNS) drugs, as the pyrazine ring can enhance blood-brain barrier permeability. Recent studies have investigated its potential as a precursor for neurological disorder treatments, aligning with current research trends in neurodegenerative diseases.

The agrochemical industry has shown growing interest in (6-methoxypyrazin-2-yl)methylamine derivatives for developing novel crop protection agents. The compound's ability to interact with various biological targets makes it promising for creating environmentally friendly pesticides, addressing the increasing demand for sustainable agricultural solutions. This application aligns perfectly with the current focus on green chemistry in agrochemical development.

From a physicochemical perspective, 1187221-99-3 typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its stability under various conditions makes it suitable for diverse formulation requirements. Researchers often search for information about its storage conditions and handling precautions, which should follow standard laboratory practices for amine-containing compounds.

The global market for (6-methoxypyrazin-2-yl)methanamine has shown steady growth, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Market analysts predict continued expansion, particularly in regions with strong generic drug manufacturing capabilities and advanced agricultural systems. The compound's versatility positions it well to meet emerging needs in precision medicine and sustainable agriculture.

Quality control of CAS 1187221-99-3 typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Purity specifications often exceed 98% for research-grade material, with even higher standards required for pharmaceutical applications. These analytical aspects represent another frequent search topic among professionals working with this compound.

Recent patent literature reveals growing intellectual property activity surrounding 6-methoxypyrazin-2-yl methanamine derivatives, particularly in areas of kinase inhibitors and antimicrobial agents. This trend reflects the compound's potential in addressing current healthcare challenges, including antibiotic resistance and targeted cancer therapies.

Environmental and regulatory considerations for (6-methoxypyrazin-2-yl)methylamine follow standard guidelines for similar amine compounds. While not classified as hazardous under current regulations, proper waste disposal procedures should be implemented. The compound's environmental fate and biodegradability profile remain active research areas, especially for agricultural applications.

Future research directions for 1187221-99-3 may explore its potential in material science applications, particularly in designing functional polymers or coordination complexes. The compound's ability to act as a ligand in metal-organic frameworks (MOFs) presents interesting possibilities for advanced materials development.

For researchers and industry professionals seeking (6-methoxypyrazin-2-yl)methanamine suppliers, it's essential to verify certificates of analysis and compliance with relevant quality standards. The compound is typically available in gram to kilogram quantities from specialized fine chemical manufacturers, with pricing varying based on purity and order volume.

In conclusion, CAS 1187221-99-3 represents a versatile chemical building block with growing importance across multiple industries. Its unique structural features and adaptable chemistry continue to inspire innovative applications in drug discovery, crop protection, and beyond. As research progresses, we can anticipate new developments that will further expand the utility of this interesting pyrazine derivative.